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Introduction
Recombinant Protein L, originally isolated from the bacterium Peptostreptococcus magnus, is

a versatile immunoglobulin-binding protein with significant applications in the field of

immunodiagnostics.[1] Unlike other antibody-binding proteins such as Protein A and Protein G,

which primarily interact with the Fc region of immunoglobulins, Protein L binds to the variable

light chain (kappa chain) of antibodies.[1][2] This unique binding characteristic allows Protein L

to interact with a broader range of immunoglobulin classes and subclasses, including IgG, IgM,

IgA, IgE, and IgD, as well as antibody fragments like Fab and single-chain variable fragments

(scFv) that contain a kappa light chain.[3] This application note provides detailed protocols and

quantitative data for the use of recombinant protein L in various immunodiagnostic assays,

including Enzyme-Linked Immunosorbent Assay (ELISA), Western blotting, and

Immunoprecipitation.

Properties of Recombinant Protein L
Recombinant Protein L is typically produced in E. coli and engineered to optimize its binding

properties for research and diagnostic applications. The cell wall-binding region, cell

membrane-binding region, and albumin-binding regions are often removed to maximize specific
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immunoglobulin binding.[3] Key properties of recombinant Protein L are summarized in the

table below.

Property Value Reference

Source
Peptostreptococcus magnus

(native), E. coli (recombinant)
[1]

Molecular Mass (recombinant) Approximately 35.8 - 41 kDa [3]

Binding Site
Variable domain of kappa light

chains (VLκ)
[4]

Immunoglobulin Binding
IgG, IgM, IgA, IgE, IgD, Fab,

scFv (with kappa chains)
[3]

Optimal Binding pH 7.5 [5]

Isoelectric Point (pI) 4.5 [5]

Quantitative Data: Binding Affinities of Recombinant
Protein L
The binding affinity of Protein L varies among different species and immunoglobulin isotypes.

The following table provides a summary of these binding characteristics, which is crucial for

selecting the appropriate immunodiagnostic workflow.
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Species Immunoglobulin Isotype Binding Affinity

Human IgG (κ chain) ++++

IgM (κ chain) ++++

IgA (κ chain) ++++

IgD (κ chain) ++++

IgE (κ chain) ++++

Lambda (λ) light chain -

Mouse IgG (κ chain) +++

IgM (κ chain) +++

Rat IgG (κ chain) ++

Rabbit IgG (κ chain) +/-

Goat IgG -

Sheep IgG -

Bovine IgG -

Chicken IgY -

(++++ Strong, +++ Moderate, ++ Weak, +/- Very Weak, - No Binding)

Application 1: Enzyme-Linked Immunosorbent
Assay (ELISA)
Recombinant Protein L can be utilized in various ELISA formats for the detection and

quantification of antibodies. It can be coated onto microplates to capture antibodies from a

sample, or it can be conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) for the

detection of captured antibodies.

Experimental Workflow: Indirect ELISA using Protein L
for Antibody Capture
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Start Coat microplate wells
with Recombinant Protein L

Block unbound sites
with blocking buffer

Add antibody-containing
sample Wash Add enzyme-conjugated

anti-target antibody Wash Add substrate Read absorbance End

Click to download full resolution via product page

Caption: Indirect ELISA workflow using Protein L for antibody capture.

Protocol: Indirect ELISA for Antibody Detection using
Protein L Coated Plates
Materials:

Recombinant Protein L

96-well ELISA plates

Coating Buffer (e.g., 0.1 M Carbonate-Bicarbonate, pH 9.6)

Wash Buffer (e.g., PBS with 0.05% Tween-20, PBST)

Blocking Buffer (e.g., 1% BSA in PBST)

Sample diluent (e.g., PBST)

Enzyme-conjugated detection antibody (specific for the target antibody's species and

isotype, if different from what Protein L binds)

Substrate solution (e.g., TMB for HRP)

Stop Solution (e.g., 2 N H₂SO₄)

Plate reader

Procedure:

Coating:

Dilute recombinant Protein L to a final concentration of 1-10 µg/mL in Coating Buffer.
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Add 100 µL of the diluted Protein L solution to each well of a 96-well plate.

Incubate overnight at 4°C or for 2 hours at 37°C.

Blocking:

Aspirate the coating solution from the wells.

Wash the wells three times with 200 µL of Wash Buffer per well.

Add 200 µL of Blocking Buffer to each well.

Incubate for 1-2 hours at room temperature.

Sample Incubation:

Aspirate the Blocking Buffer.

Wash the wells three times with 200 µL of Wash Buffer per well.

Prepare serial dilutions of the antibody-containing sample in Sample Diluent.

Add 100 µL of the diluted samples to the appropriate wells.

Incubate for 1-2 hours at room temperature.

Detection Antibody Incubation:

Aspirate the samples.

Wash the wells three times with 200 µL of Wash Buffer per well.

Dilute the enzyme-conjugated detection antibody in Blocking Buffer according to the

manufacturer's instructions.

Add 100 µL of the diluted detection antibody to each well.

Incubate for 1 hour at room temperature.
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Substrate Development and Measurement:

Aspirate the detection antibody solution.

Wash the wells five times with 200 µL of Wash Buffer per well.

Add 100 µL of the substrate solution to each well.

Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color

development.

Add 50 µL of Stop Solution to each well to stop the reaction.

Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) within 30

minutes.

Application 2: Western Blotting
In Western blotting, recombinant Protein L conjugated to an enzyme (e.g., HRP) or a tag

(e.g., biotin) can be used as a secondary detection reagent to identify antibodies that have

bound to target proteins on a membrane. This is particularly useful for detecting primary

antibodies that are not well-recognized by conventional secondary antibodies.

Experimental Workflow: Western Blotting using Protein
L-HRP

Start Protein separation
by SDS-PAGE

Transfer proteins
to membrane Block membrane Incubate with

primary antibody Wash Incubate with
Protein L-HRP Wash Chemiluminescent

detection End

Click to download full resolution via product page

Caption: Western blotting workflow using HRP-conjugated Protein L for detection.

Protocol: Western Blotting using Protein L-HRP for
Detection
Materials:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1558851/docs?utm_src=pdf-body#recombinant-protein-l-a-versatile-tool-for-immunodiagnostic-applications
https://www.benchchem.com/product/b1558851/docs?utm_src=pdf-body-img#recombinant-protein-l-a-versatile-tool-for-immunodiagnostic-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1558851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protein sample

SDS-PAGE gels and running buffer

Transfer buffer and system

PVDF or nitrocellulose membrane

Blocking Buffer (e.g., 5% non-fat dry milk or 3% BSA in TBST)

Primary antibody

Recombinant Protein L-HRP conjugate

Wash Buffer (e.g., Tris-Buffered Saline with 0.1% Tween-20, TBST)

Chemiluminescent substrate (ECL)

Imaging system

Procedure:

SDS-PAGE and Protein Transfer:

Separate the protein sample by SDS-PAGE.

Transfer the separated proteins to a PVDF or nitrocellulose membrane according to

standard protocols.

Blocking:

Incubate the membrane in Blocking Buffer for 1 hour at room temperature with gentle

agitation.

Primary Antibody Incubation:

Dilute the primary antibody in Blocking Buffer to the recommended concentration.
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Incubate the membrane with the primary antibody solution overnight at 4°C with gentle

agitation.

Washing:

Wash the membrane three times for 5-10 minutes each with Wash Buffer.

Protein L-HRP Incubation:

Dilute the Protein L-HRP conjugate in Blocking Buffer. A starting dilution of 1:1,000 to

1:10,000 is recommended, but should be optimized.

Incubate the membrane with the diluted Protein L-HRP solution for 1 hour at room

temperature with gentle agitation.

Final Washes:

Wash the membrane three times for 10-15 minutes each with Wash Buffer to remove

unbound conjugate.

Detection:

Prepare the chemiluminescent substrate according to the manufacturer's instructions.

Incubate the membrane with the substrate for the recommended time.

Capture the chemiluminescent signal using an appropriate imaging system.

Application 3: Immunoprecipitation (IP)
Recombinant Protein L immobilized on a solid support, such as agarose or magnetic beads,

is an effective tool for immunoprecipitating antibodies and their bound antigens from complex

mixtures like cell lysates.

Experimental Workflow: Immunoprecipitation using
Protein L-conjugated Beads
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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